3-(2-Aminoethyl)-benzonitrile hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to 3-(2-Aminoethyl)-benzonitrile hydrochloride involves free-radical solution polymerization. For instance, the synthesis of 2-aminoethyl methacrylate-based polymers involves this method.Scientific Research Applications
Magnetic Refrigeration and Slow Magnetic Relaxation : A study by Sheikh, Adhikary, and Konar (2014) in the New Journal of Chemistry discusses the synthesis of new lanthanide coordination compounds, including one formed using a related compound to 3-(2-Aminoethyl)-benzonitrile hydrochloride. This compound displayed significant magnetocaloric effects and slow relaxation of magnetization, which are relevant in magnetic refrigeration technology (Sheikh, Adhikary, & Konar, 2014).
Corrosion Inhibition in Mild Steel : Chaouiki et al. (2018) investigated the use of benzonitrile derivatives as corrosion inhibitors for mild steel in acidic environments. Their findings suggest the potential of these compounds, including those structurally related to this compound, in protecting metals against corrosion, which is important in industrial applications (Chaouiki et al., 2018).
One-Pot Synthesis Methodology : Palermo (1996) detailed a novel one-pot synthesis approach for creating 3-amino-1,2-benzisoxazoles from ortho substituted benzonitriles. This methodology could be significant in simplifying synthetic processes in pharmaceutical and material science fields, potentially including derivatives of this compound (Palermo, 1996).
Synthesis of Advanced Materials : Khalil and Al-Matar (2012) discussed the synthesis of various compounds from 2-arylhydrazononitriles, which are structurally related to this compound. These compounds serve as precursors for the synthesis of indoles, triazoles, and pyrimidines, highlighting their importance in the creation of complex organic molecules (Khalil & Al-Matar, 2012).
Rhodium-Catalyzed Cyanation of Aromatic C-H Bonds : Dong et al. (2015) explored the rhodium-catalyzed cyanation of aromatic C-H bonds to form 2-(alkylamino)benzonitriles. This research is significant for understanding the chemical reactions and synthesis involving benzonitrile compounds, potentially including this compound (Dong et al., 2015).
Nonlinear Optical Material Synthesis : Ye et al. (2005) reported the synthesis of materials involving benzonitrile in the creation of nonlinear optical materials, which have applications in photonics and optoelectronics. This research indicates the potential use of related compounds, such as this compound, in advanced material synthesis (Ye et al., 2005).
Synthesis of Antimicrobial Agents : Kumar et al. (2022) focused on the synthesis of antimicrobial agents starting from a key material structurally similar to this compound. The study highlights the potential application of such compounds in developing new antimicrobial drugs (Kumar et al., 2022).
Safety and Hazards
Mechanism of Action
Target of Action
3-(2-Aminoethyl)-benzonitrile hydrochloride, also known as Tryptamine hydrochloride, is an important neurotransmitter that bears a close structural and chemical similarity to the neurotransmitter serotonin (5-hydroxytryptamine) and to melatonin (5-methoxy- N -acetyltryptamine) . It binds with high affinity to multiple receptors, making it a valuable compound for treatment .
Mode of Action
The mode of action of this compound involves its interaction with its target receptors. The conformational flexibility of the ethylamine side chain plays an important role in its binding to receptor sites . This interaction triggers changes in the cellular environment, leading to the compound’s biological effects .
Biochemical Pathways
The biochemical pathways affected by this compound are diverse, given its broad-spectrum biological activities . As a derivative of indole, it influences various biological activities such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
Its structural similarity to other neurotransmitters suggests that it may share similar adme properties .
Result of Action
The molecular and cellular effects of this compound’s action are diverse due to its broad-spectrum biological activities . For example, it has been reported to show inhibitory activity against influenza A .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the functional residues of indolic compounds, such as this compound, strongly modulate their radical scavenging activity . Furthermore, the compound’s antioxidant efficacy is known to be influenced by the indole structure .
Properties
IUPAC Name |
3-(2-aminoethyl)benzonitrile;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2.ClH/c10-5-4-8-2-1-3-9(6-8)7-11;/h1-3,6H,4-5,10H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTBSBTYVOVWZAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C#N)CCN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
172348-36-6 | |
Record name | 3-(2-aminoethyl)benzonitrile hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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